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Compound of Interest

Compound Name: Disodium Methanedisulfonate

CAS No.: 5799-70-2

Cat. No.: B1339517

Get Quote

Executive Summary
Disodium Methanedisulfonate (CH₂Na₂O₆S₂), a highly stable aliphatic disulfonate salt,

serves as a critical intermediate in pharmaceutical synthesis and a functional additive in high-

precision electroplating (e.g., hard chrome plating). Its thermal stability profile is a Critical

Quality Attribute (CQA) that dictates its suitability for high-temperature processing and shelf-life

stability.

This technical guide provides a rigorous framework for the Thermogravimetric Analysis (TGA)

of Disodium Methanedisulfonate. Unlike simple organic acids which may degrade near

200°C, the disodium salt exhibits enhanced thermal resistance due to the high lattice energy

provided by the ionic sulfonate-sodium interactions. This guide details the experimental

protocols, expected thermal behaviors, and kinetic modeling required to validate this material

for drug development and industrial applications.

Chemical Profile & Material Significance[1][2][3][4]
[5][6][7]
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Before establishing the thermal protocol, we must understand the material's physicochemical

baseline.

Table 1: Physicochemical Properties of Disodium Methanedisulfonate

Property Specification Relevance to TGA

CAS Number 5799-70-2
Unique Identifier for method

validation.

Molecular Formula CH₂Na₂O₆S₂
Stoichiometry defines residual

mass calculations.

Molecular Weight 220.13 g/mol
Basis for molar mass loss

calculations.

Physical State White Crystalline Solid
Particle size influences thermal

diffusion.

Hygroscopicity Moderate
Potential for surface water

adsorption (Zone 1 mass loss).

Melting Point > 300°C (Decomposes)

TGA will likely show

decomposition before a clean

melt.

Scientific Context: The methanedisulfonate anion features two sulfonate groups attached to a

single methylene carbon. This "geminal" disulfonate structure creates a rigid, highly charged

anion. In the solid state, the sodium ions bridge these sulfonate groups, creating a robust

crystal lattice that resists thermal degradation significantly better than its free acid precursor,

methanedisulfonic acid, or monosulfonates.

Experimental Methodology
To ensure data integrity and reproducibility, the following TGA protocol is recommended. This

protocol minimizes buoyancy effects and maximizes the resolution of overlapping thermal

events.

Instrument Configuration
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Instrument: High-sensitivity TGA (e.g., TA Instruments Q5000 or Mettler Toledo TGA/DSC

3+).

Balance Resolution:

1.0

g.

Furnace Atmosphere:

Inert (Standard): Nitrogen (

) at 25-50 mL/min. Prevents oxidation, isolating thermal pyrolysis.

Oxidative (Stress Test): Air/Oxygen at 25-50 mL/min. Simulates combustion/calcination.

Sample Preparation
Mass: 5–10 mg. Rationale: Large enough to be representative, small enough to minimize

thermal gradients.

Crucible: 70

L Alumina (

) or Platinum (

). Open pan configuration is preferred to allow volatile gas escape.

Pre-treatment: If the sample is suspected to be a hydrate or heavily adsorbed with moisture,

a 30-minute isotherm at 105°C in situ is recommended before the ramp.

Thermal Program
Equilibrate: 30.00°C.

Isotherm: 1.00 min.

Ramp: 10.00°C/min to 700.00°C.
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Gas Switch (Optional): Switch to Oxygen at 700°C and hold for 10 min to burn off

carbonaceous char (Ashing).

Thermal Decomposition Profile
The TGA curve of Disodium Methanedisulfonate is characterized by three distinct zones. The

interpretation below is grounded in the behavior of aliphatic sulfonate salts.

Zone 1: Desolvation & Dehydration (Ambient – 150°C)
Expected Behavior: Minor mass loss (< 2.0%).[1]

Mechanistic Insight: Disodium Methanedisulfonate is typically supplied as an anhydrous

solid, but it can adsorb surface moisture. A mass loss here indicates physisorbed water.

Action: If mass loss > 5%, the sample may be a hydrate form or compromised by improper

storage.

Zone 2: Stability Plateau (150°C – 380°C)
Expected Behavior: Flat baseline (Mass change

0%).

Mechanistic Insight: The C-S bonds and the ionic lattice remain intact. This wide stability

window makes it an excellent candidate for high-temperature catalytic processes or as a

stable excipient.

CQA Check: Any mass loss in this region suggests the presence of organic impurities (e.g.,

residual solvents, synthesis byproducts like methanesulfonate).

Zone 3: Pyrolytic Decomposition (Onset > 380°C)
Expected Behavior: Major mass loss step (Rapid drop).

Onset Temperature (

): Typically observed between 380°C and 420°C.
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Mechanism:

C-S Bond Scission: Rupture of the carbon-sulfur bond.

Gas Evolution: Release of Sulfur Dioxide (

) and Carbon Monoxide/Dioxide (

).

Residue Formation: In an inert atmosphere, the residue often comprises Sodium Sulfate (

) and Sodium Sulfide (

) mixed with carbon char. In air, the carbon burns off, leaving predominantly

.

Visualization: TGA Workflow
The following diagram outlines the logical flow of the TGA experiment and decision-making

process.
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Figure 1: Decision logic for TGA characterization of Disodium Methanedisulfonate.
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Advanced Analysis: Decomposition Kinetics
For drug stability predictions (shelf-life), a single heating rate is insufficient. We employ

Modulated TGA or Multi-heating rate methods (ASTM E1641).

Method: Flynn-Wall-Ozawa (FWO) Iso-conversional Method. Run the sample at heating rates (

) of 2, 5, 10, and 20 °C/min.

Equation:

Where:

= Activation Energy (kJ/mol)

= Gas Constant

= Temperature at fixed conversion (

)

Significance: A high

(> 150 kJ/mol) confirms the high thermal stability of the salt form compared to the acid,
validating its use in processes requiring thermal sterilization.

Decomposition Pathway & Residue Analysis[9]
Understanding the breakdown products is vital for safety (toxic gas evolution) and

stoichiometry.

Proposed Pathway (Inert Atmosphere):

Theoretical Residue Calculation:

Initial Molar Mass: 220.13 g/mol [2][3][4][5]

Residue (Sodium Sulfate,

): 142.04 g/mol
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Theoretical Residual Mass %:

Note: In an inert atmosphere, the residue may be lower due to the formation of Sodium Sulfide

(

) or higher due to trapped carbon char. Switching to Oxygen at 700°C will oxidize the char and
sulfide to sulfate, bringing the experimental value closer to the theoretical 64.5%.
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Figure 2: Simplified thermal decomposition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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